PG-KIII

• bioactivity: Antimicrobial
• sequence: EPHPNEFVGLM

Description

PG-KIII (Pseudophryne guntheri) is a bioactive peptide produced and commercialized by PHOENIX BIOTECH as a research reagent. This compound is sold in 200 µg quantities at $27.00, positioning it as a mid-range research tool compared to other peptides in the same catalog.

Comparison with Similar Compounds

Peptides from Pseudophryne guntheri

PG-KIII belongs to a series of peptides (PG-KI, PG-KII, this compound) sourced from the same species. All three are priced identically ($27.00 per 200 µg), indicating similar production complexity or demand. Key comparative attributes are summarized below:

Attribute	PG-KI	PG-KII	This compound
Source Species	Pseudophryne guntheri	Pseudophryne guntheri	Pseudophryne guntheri
Quantity/Pricing	200 µg / $27.00	200 µg / $27.00	200 µg / $27.00
Potential Function	Bioactive signaling?	Bioactive signaling?	Bioactive signaling?
Structural Features	Likely linear peptide	Likely linear peptide	Likely linear peptide

Key Observations :

• The lack of structural or functional data in the evidence precludes definitive conclusions about sequence differences or target specificity.
• The uniform pricing suggests comparable synthesis protocols or analogous research applications .

Functionally Related Peptides in the PHOENIX BIOTECH Catalog

This compound is listed alongside neuropeptides and insect-derived factors, enabling a functional comparison:

Compound	Source	Quantity/Pricing	Known Function
This compound	Pseudophryne guntheri	200 µg / $27.00	Unknown; presumed signaling peptide
Stick Insect Hypertrehalosaemic Factor II	Insect	1 mg / $95.00	Regulates carbohydrate metabolism
Neuropeptide K (Porcine)	Porcine	200 µg / $105.00	Modulates smooth muscle contraction
Kisspeptin-10 (Human)	Human	200 µg / $65.00	Regulates reproductive hormone release

Key Observations :

• Functional Diversity : Unlike this compound, compounds like Kisspeptin-10 have well-documented roles in human physiology, highlighting this compound's understudied status .

Structural Analogues and Characterization Challenges

Characterization Parameter	Typical Methods	Relevance to this compound
Structural Elucidation	NMR, Mass Spectrometry, X-ray diffraction	Critical for confirming peptide sequence
Impurity Profile	HPLC, LC-MS	Ensures batch consistency and purity
Functional Assays	Receptor binding, in vitro bioassays	Needed to identify biological targets

Key Challenges :

• Without published structural data, this compound’s mechanism of action remains speculative.
• Comparative studies with peptides like Neuropeptide K would require functional assays to assess overlap in receptor interactions .

Research Findings and Gaps

Available Data

Critical Knowledge Gaps

Structural Data : Sequence and post-translational modifications are unreported.

Pharmacological Profile: Target receptors, binding affinity, and in vivo effects are unknown.

Ecological Role : Original function in Pseudophryne guntheri (e.g., antimicrobial defense, predator deterrence) remains unstudied.